Cas no 78655-79-5 (Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-)

Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)- structure
78655-79-5 structure
Product Name:Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-
CAS No:78655-79-5
MF:C7H14O3
MW:146.184262752533
CID:534164
PubChem ID:10261214
Update Time:2025-04-19

Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-hydroxy-2-methyl-, methyl ester, (2R,3R)-
    • 78655-79-5
    • DTXSID50437408
    • Inchi: 1S/C7H14O3/c1-4-6(8)5(2)7(9)10-3/h5-6,8H,4H2,1-3H3/t5-,6-/m1/s1
    • InChI Key: DPSANHWICFQPHY-PHDIDXHHSA-N
    • SMILES: O[C@H](CC)[C@H](C(=O)OC)C

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.5Ų
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